Cas no 2411296-16-5 (1-[(Dimethylamino)methyl]naphthalen-2-yl sulfurofluoridate)

• Product Name: 1-[(Dimethylamino)methyl]naphthalen-2-yl sulfurofluoridate
• CAS No: 2411296-16-5
• MF: C₁₃H₁₄FNO₃S
• MW: 283.31856584549
• CID: 6129088
• PubChem ID: 165767494
• Update Time: 2025-06-13

1-[(Dimethylamino)methyl]naphthalen-2-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• EN300-7553080
• 2411296-16-5
• 1-[(dimethylamino)methyl]naphthalen-2-yl sulfurofluoridate
• Z3919173255
• 1-[(Dimethylamino)methyl]naphthalen-2-yl sulfurofluoridate

• Inchi： 1S/C13H14FNO3S/c1-15(2)9-12-11-6-4-3-5-10(11)7-8-13(12)18-19(14,16)17/h3-8H,9H2,1-2H3
• InChI Key： BKHUPSKXJVLITJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC=C2C=CC=CC2=C1CN(C)C)F

Computed Properties

• Exact Mass: 283.06784264g/mol
• Monoisotopic Mass: 283.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų

Additional information on 1-[(Dimethylamino)methyl]naphthalen-2-yl sulfurofluoridate

Comprehensive Overview of 1-[(Dimethylamino)methyl]naphthalen-2-yl sulfurofluoridate (CAS No. 2411296-16-5)

1-[(Dimethylamino)methyl]naphthalen-2-yl sulfurofluoridate (CAS No. 2411296-16-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique sulfurofluoridate functional group and naphthalene backbone, exhibits remarkable potential for applications in drug discovery, catalysis, and advanced material synthesis. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance reactivity and selectivity in various chemical processes.

The growing interest in 1-[(Dimethylamino)methyl]naphthalen-2-yl sulfurofluoridate is partly driven by its relevance to modern pharmaceutical research. With the rise of targeted drug delivery and small-molecule therapeutics, compounds like this are being explored for their ability to interact with biological systems in a controlled manner. Its dimethylamino moiety, for instance, can influence solubility and bioavailability, making it a valuable scaffold for designing new bioactive molecules. Additionally, the sulfurofluoridate group offers unique reactivity patterns that are being investigated for click chemistry applications, a hot topic in synthetic chemistry.

In the context of materials science, 1-[(Dimethylamino)methyl]naphthalen-2-yl sulfurofluoridate is being studied for its potential role in creating functional polymers and smart materials. The compound’s ability to undergo selective reactions with other monomers makes it a candidate for developing high-performance coatings and adhesives. Recent advancements in nanotechnology have also sparked curiosity about its use in surface modification and nanomaterial synthesis, where precise control over molecular interactions is critical.

From an environmental and sustainability perspective, the synthesis and application of 1-[(Dimethylamino)methyl]naphthalen-2-yl sulfurofluoridate align with the broader industry shift toward green chemistry. Researchers are exploring catalyst-free and low-energy synthetic routes to produce this compound, minimizing waste and reducing reliance on hazardous reagents. This focus on sustainable synthesis resonates with global trends, as industries seek eco-friendly alternatives to traditional chemical processes.

The compound’s CAS No. 2411296-16-5 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate classification and safe handling. As interest in specialty chemicals grows, databases and literature referencing this CAS number are becoming increasingly valuable for scientists navigating the complexities of chemical innovation. Its inclusion in structure-activity relationship (SAR) studies further highlights its importance in rational drug design and molecular optimization.

Looking ahead, the potential of 1-[(Dimethylamino)methyl]naphthalen-2-yl sulfurofluoridate remains vast, with ongoing research uncovering new applications and refining synthetic methodologies. Whether in pharmaceutical development, advanced materials, or sustainable chemistry, this compound exemplifies the intersection of innovation and practicality. As scientific communities continue to explore its properties, CAS No. 2411296-16-5 will undoubtedly remain a focal point in the evolving landscape of chemical research.